Cas no 54781-74-7 ((3beta,14S)-3,5,10,14,16-pentahydroxygrayanotoxan-6-one)

(3beta,14S)-3,5,10,14,16-pentahydroxygrayanotoxan-6-one structure
54781-74-7 structure
Product Name:(3beta,14S)-3,5,10,14,16-pentahydroxygrayanotoxan-6-one
CAS No:54781-74-7
MF:C20H32O6
MW:368.464487075806
CID:1590925
PubChem ID:3042887
Update Time:2025-04-21

(3beta,14S)-3,5,10,14,16-pentahydroxygrayanotoxan-6-one Chemical and Physical Properties

Names and Identifiers

    • (3beta,14S)-3,5,10,14,16-pentahydroxygrayanotoxan-6-one
    • (3-beta,14R)-3,5,10,14,16-Pentahydroxygrayanotoxan-6-one
    • 6-Ketograyanotoxin III
    • 3,5,10,14,16-Pentahydroxygrayanotoxan-6-one
    • 54781-74-7
    • DTXSID30970106
    • Grayanotoxan-6-one, 3,5,10,14,16-pentahydroxy-, (3-beta,14R)-
    • 6-Dehydrograyanotoxin III
    • Inchi: 1S/C20H32O6/c1-16(2)13(21)7-12-18(4,25)11-6-5-10-15(23)19(11,9-17(10,3)24)8-14(22)20(12,16)26/h10-13,15,21,23-26H,5-9H2,1-4H3/t10?,11-,12-,13-,15-,17+,18+,19?,20-/m0/s1
    • InChI Key: JNCWOJJBQVWMJO-HYIDEHJMSA-N
    • SMILES: O[C@H]1C2CC[C@H]3[C@](C)([C@@H]4C[C@@H](C(C)(C)[C@]4(C(CC31C[C@@]2(C)O)=O)O)O)O

Computed Properties

  • Exact Mass: 368.21988874g/mol
  • Monoisotopic Mass: 368.21988874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 118Ų
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